Cas no 40534-18-7 (N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine structure

40534-18-7 structure

Product Name:N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

CAS No:40534-18-7

MF:C₈H₁₂N₂S

MW:168.259280204773

MDL:MFCD03848700

CID:326978

PubChem ID:3810359

Update Time:2025-04-19

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
- 2-Benzothiazolamine,4,5,6,7-tetrahydro-N-methyl-
- N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
- 2-Methylamino-4,5,6,7-tetrahydro-benzthiazol
- methyltetrahydrobenzothiazolamine
- EN300-1254933
- 7W-0854
- A873299
- N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, AldrichCPR
- AKOS005071163
- SCHEMBL22761625
- 40534-18-7
- AMY42545
- MFCD03848700
- SCHEMBL19990184
- FT-0680603
- J-523658
- F53527
- DTXSID10396744
- CS-0317871
- DB-199521
- N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
- MDL： MFCD03848700
- Inchi： 1S/C8H12N2S/c1-9-8-10-6-4-2-3-5-7(6)11-8/h2-5H2,1H3,(H,9,10)
- InChI Key： KKHSFIGAKBKWFB-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC2=C1CCCC2

Computed Properties

Exact Mass: 168.07200
Monoisotopic Mass: 168.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Melting Point: 112-114°
PSA: 53.16000
LogP: 2.13660

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Security Information

HazardClass：IRRITANT

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Customs Data

HS CODE：2934200090
Customs Data：

China Customs Code:
2934200090

Overview:

2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13887-5g	N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7	95%	5g	$1646	2023-09-07
TRC	M103073-10mg	N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7		10mg	$ 50.00	2022-06-04
TRC	M103073-50mg	N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7		50mg	$ 115.00	2022-06-04
TRC	M103073-100mg	N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7		100mg	$ 185.00	2022-06-04
Chemenu	CM275322-1g	N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine	40534-18-7	95%	1g	$284	2021-08-18
Alichem	A059005596-1g	N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine	40534-18-7	95%	1g	$400.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045450-500mg	N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7	>95%	500mg	3217CNY	2021-05-07
Apollo Scientific	OR33172-1g	N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7	95%	1g	£231.00	2025-02-20
Apollo Scientific	OR33172-5g	N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine	40534-18-7	95%	5g	£1041.00	2025-02-20
Chemenu	CM275322-1g	N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine	40534-18-7	95%	1g	$284	2023-01-07

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:40534-18-7)N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

Order Number:A873299

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:39

Price ($):254.0

Email:sales@amadischem.com

Product Official Link

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Related Literature

1. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

40534-18-7 (N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine) Related Products

Recommended suppliers